
molecular weight of bis(2-hydroxyethyl)-
dimethylazanium chloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
bis(2-hydroxyethyl)-

dimethylazanium chloride

Cat. No.: B1329938 Get Quote

Technical Guide: Bis(2-hydroxyethyl)-
dimethylazanium chloride
Audience: Researchers, scientists, and drug development professionals.

Introduction
Bis(2-hydroxyethyl)-dimethylazanium chloride, also known as Bis(2-

hydroxyethyl)dimethylammonium chloride, is a quaternary ammonium compound. It is

recognized for its utility as a biochemical reagent in life sciences research. This document

provides a concise technical overview of its fundamental chemical and physical properties.

Chemical and Physical Data
The core quantitative data for bis(2-hydroxyethyl)-dimethylazanium chloride is summarized

below.
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Property Value References

Molecular Formula C6H16ClNO2 [1][2][3][4]

Molecular Weight 169.65 g/mol [1][3][5][6]

CAS Number 38402-02-7 [2][3][5]

Appearance
Colorless to white or off-white

crystalline powder or crystals.
[2][4]

Solubility Soluble in water. [2]

Synonyms

2-hydroxy-N-(2-hydroxyethyl)-

N,N-dimethylethanaminium

chloride,

Dimethyldiethanolammonium

chloride

[2][5][6]

Molecular Structure
The structure of bis(2-hydroxyethyl)-dimethylazanium chloride consists of a central nitrogen

atom bonded to two hydroxyethyl groups and two methyl groups, with a chloride counter-ion.

Note on Advanced Technical Data:

The request for an in-depth technical guide, including experimental protocols and signaling

pathway diagrams, is extensive for a compound that is primarily a straightforward biochemical

reagent.

Experimental Protocols: The determination of the molecular weight for a compound like this

is a standard procedure in analytical chemistry, typically achieved through mass

spectrometry. The protocol is fundamental and not usually published in the context of novel

research for such a well-established compound.

Signaling Pathways: Bis(2-hydroxyethyl)-dimethylazanium chloride is not known to be

involved in specific biological signaling pathways in the manner of a therapeutic drug or a

complex biomolecule. Its primary utility is as a reagent in various biochemical applications.[1]
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Therefore, the creation of detailed, novel experimental workflows or signaling pathway

diagrams is not applicable to this specific chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

